Cas no 1601145-13-4 (3-Butyn-2-amine, N-(2-methylpropyl)-)

• Product Name: 3-Butyn-2-amine, N-(2-methylpropyl)-
• CAS No: 1601145-13-4
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5253019
• Update Time: 2025-10-28

3-Butyn-2-amine, N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-amine, N-(2-methylpropyl)-

• Inchi： 1S/C8H15N/c1-5-8(4)9-6-7(2)3/h1,7-9H,6H2,2-4H3
• InChI Key： DLWIUQRVXHVKLC-UHFFFAOYSA-N
• SMILES： CC(NCC(C)C)C#C

Additional information on 3-Butyn-2-amine, N-(2-methylpropyl)-

3-Butyn-2-amine, N-(2-methylpropyl)-

The compound 3-butyn-2-amine, N-(2-methylpropyl)- (CAS No. 1601145-13-4) is an organic chemical with significant applications in various fields of chemistry and materials science. This compound belongs to the class of amines, specifically a secondary amine, and is characterized by its unique structure that combines an alkyne group with an amine functional group. The molecule's structure allows it to participate in a wide range of chemical reactions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 3-butyn-2-amine, N-(2-methylpropyl)- in the development of novel materials, particularly in the field of polymer chemistry. Researchers have explored its use as a building block for synthesizing advanced polymers with tailored properties, such as improved mechanical strength and thermal stability. These findings underscore the compound's versatility and its growing importance in modern material science.

In addition to its role in polymer synthesis, 3-butyn-2-amine, N-(2-methylpropyl)- has also been investigated for its applications in drug discovery. The compound's ability to form stable bonds with other molecules makes it a promising candidate for designing bioactive compounds. Recent research has focused on its potential as a precursor for synthesizing pharmaceutical agents with enhanced bioavailability and efficacy.

The synthesis of 3-butyn-2-amine, N-(2-methylpropyl)- involves a multi-step process that typically begins with the preparation of the corresponding alkyne intermediate. Advanced catalytic methods, such as transition metal-catalyzed coupling reactions, have been employed to optimize the synthesis process. These methods not only improve yield but also enhance the purity of the final product, making it suitable for high-end applications.

From an environmental perspective, the compound's production and handling have been studied to ensure minimal ecological impact. Researchers have developed green chemistry approaches to synthesize 3-butyn-2-amine, N-(2-methylpropyl)-, reducing the use of hazardous reagents and minimizing waste generation. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, 3-butyn-2-amine, N-(2-methylpropyl)- (CAS No. 1601145-13-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and adaptability make it a valuable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.